Cas no 1351651-40-5 (1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide)

• Product Name: 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide
• CAS No: 1351651-40-5
• MF: C₂₀H₁₉F₃N₆O
• MW: 416.399673700333
• CID: 6060167
• PubChem ID: 56764928
• Update Time: 2025-06-20

1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide
• AKOS024534470
• 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide
• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(3-(trifluoromethyl)phenyl)piperidine-4-carboxamide
• 1351651-40-5
• F6175-0414
• VU0534121-1
• 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-[3-(trifluoromethyl)phenyl]piperidine-4-carboxamide

• Inchi： 1S/C20H19F3N6O/c21-20(22,23)15-2-1-3-16(10-15)27-19(30)14-4-7-28(8-5-14)17-11-18(26-12-25-17)29-9-6-24-13-29/h1-3,6,9-14H,4-5,7-8H2,(H,27,30)
• InChI Key： NKCULXCVRHQCBP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1CCN(C2C=C(N=CN=2)N2C=NC=C2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 416.15724374g/mol
• Monoisotopic Mass: 416.15724374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.9Ų

Additional information on 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide

Introduction to 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide (CAS No. 1351651-40-5)

The compound 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide, identified by its CAS number 1351651-40-5, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological applications. The presence of multiple heterocyclic rings, including an imidazole and a pyrimidine, combined with a piperidine moiety and a trifluoromethyl substituent, suggests a high degree of molecular complexity that may contribute to its unique biological activity.

Recent research in the domain of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The imidazole ring, in particular, is well-documented for its role in various biological processes and has been extensively explored in the design of antimicrobial, antiviral, and anticancer agents. The integration of this moiety into the molecular structure of 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide may enhance its interaction with biological targets, thereby improving its pharmacological efficacy.

The pyrimidine ring is another critical component of this compound, known for its prevalence in nucleic acid bases and its involvement in numerous metabolic pathways. Its incorporation into the molecule may contribute to its ability to modulate enzyme activity or interfere with signal transduction pathways, which are often implicated in disease states. Furthermore, the piperidine moiety is frequently employed in medicinal chemistry due to its ability to enhance solubility and bioavailability, as well as its role in stabilizing specific three-dimensional conformations that are essential for receptor binding.

One of the most striking features of this compound is the presence of a trifluoromethyl group at the 3-position of the phenyl ring. This substituent is known to significantly influence the pharmacokinetic properties of a molecule, often increasing metabolic stability and lipophilicity. These characteristics are particularly desirable in drug development, as they can lead to improved oral bioavailability and longer half-lives. The combination of these structural elements suggests that 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide may exhibit a broad spectrum of biological activities.

Current research efforts are focused on elucidating the mechanisms by which this compound exerts its effects. Preliminary studies have indicated that it may interact with various targets, including kinases and other enzymes involved in cancer progression. The trifluoromethyl group, in particular, has been shown to enhance binding affinity to certain enzymes, potentially leading to more potent inhibition. Additionally, the imidazole and pyrimidine rings may contribute to interactions with DNA or RNA, further expanding the possible therapeutic applications.

In vitro studies have demonstrated promising results regarding the anti-proliferative properties of this compound. When tested against several cancer cell lines, it exhibited significant inhibition of cell growth and induction of apoptosis. These findings are particularly encouraging given the increasing demand for targeted therapies that can selectively eliminate cancer cells while minimizing side effects. The molecular structure of 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-3-(trifluoromethyl)phenylpiperidine-4-carboxamide appears well-suited for such applications, as it allows for precise interactions with critical biological targets.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to ensure high yield and purity. This level of synthetic sophistication is essential for producing compounds that are suitable for further biological evaluation. The ability to efficiently construct complex molecules like this one underscores the progress being made in drug discovery methodologies.

Future directions in research on 1-6-(1H-imidazol-1-yl)pyrimidin-4-ylyl-N-trifluoromethylphenyl-piperidinecarboxamide (CAS No. 1351651405) include exploring its potential as a lead compound for further optimization. By modifying specific structural features, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, computational modeling techniques are being employed to predict how different structural modifications will affect biological activity, allowing for more efficient development pipelines.

The broader implications of this research are significant for patients suffering from various diseases. By identifying and developing novel therapeutic agents like 1-trifluoromethylphenyl-pyrimidin-imidazole-piperidinecarboxamide, scientists hope to provide more effective treatments with fewer side effects. The intricate design of this compound exemplifies how cutting-edge chemical synthesis can lead to breakthroughs in medicine.

In conclusion,1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name 1351651405 CAS no product name represents a promising candidate for further development in medicinal chemistry. Its unique structural features and preliminary biological activity make it a valuable asset in the quest for novel therapeutics.